Cas no 2353768-94-0 (tert-butyl N-(4-methyl-3-sulfanylphenyl)carbamate)

• Product Name: tert-butyl N-(4-methyl-3-sulfanylphenyl)carbamate
• CAS No: 2353768-94-0
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5853528
• PubChem ID: 165768168
• Update Time: 2025-06-29

tert-butyl N-(4-methyl-3-sulfanylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-methyl-3-sulfanylphenyl)carbamate
• EN300-7228958
• 2353768-94-0

• Inchi： 1S/C12H17NO2S/c1-8-5-6-9(7-10(8)16)13-11(14)15-12(2,3)4/h5-7,16H,1-4H3,(H,13,14)
• InChI Key： NVJOIIJHHJIMFX-UHFFFAOYSA-N
• SMILES： SC1C=C(C=CC=1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-(4-methyl-3-sulfanylphenyl)carbamate

tert-butyl N-(4-methyl-3-sulfanylphenyl)carbamate: A Comprehensive Overview

tert-butyl N-(4-methyl-3-sulfanylphenyl)carbamate, also known by its CAS number 2353768-94-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and materials science. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted phenyl ring containing a methyl group and a sulfanyl (thioether) functional group. These structural elements contribute to the compound's chemical reactivity, stability, and biological activity.

The synthesis of tert-butyl N-(4-methyl-3-sulfanylphenyl)carbamate involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by the introduction of the sulfanyl group through nucleophilic substitution or coupling reactions. The final step involves the formation of the carbamate linkage, which can be achieved via activation of the carboxylic acid group using reagents such as carbonyl diimides or mixed carbonates. The optimization of these steps is crucial for achieving high yields and purity, as reported in recent studies by researchers in the field.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of tert-butyl N-(4-methyl-3-sulfanylphenyl)carbamate. Quantum mechanical calculations have revealed that the sulfanyl group plays a significant role in modulating the electronic properties of the aromatic ring, thereby influencing the compound's interaction with biological targets. This understanding has been instrumental in guiding the design of analogs with enhanced pharmacokinetic profiles and selectivity for specific therapeutic targets.

In terms of applications, tert-butyl N-(4-methyl-3-sulfanylphenyl)carbamate has shown promise as a precursor for bioactive molecules. For instance, it has been employed in the synthesis of inhibitors for key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The methyl group on the phenyl ring contributes to lipophilicity, while the sulfanyl group enhances hydrogen bonding capacity, making this compound an attractive candidate for drug discovery programs targeting chronic inflammatory diseases.

Moreover, recent studies have explored the use of tert-butyl N-(4-methyl-3-sulfanylphenyl)carbamate in polymer chemistry. Its ability to form stable covalent bonds under mild conditions has made it a valuable building block for constructing functional polymers with applications in drug delivery systems and sensors. The combination of its structural versatility and favorable chemical properties positions this compound as a key player in both academic research and industrial development.

In conclusion, tert-butyl N-(4-methyl-3-sulfanylphenyl)carbamate, with its CAS number 2353768-94-0, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and computational modeling, continues to unlock new possibilities for its utilization in cutting-edge research and commercial products.